N-benzyl-N-isopropyl-2-methylbenzamide
Overview
Description
N-benzyl-N-isopropyl-2-methylbenzamide, commonly known as benzocaine, is a local anesthetic that is widely used in various fields. It is a white crystalline powder that is soluble in water, alcohol, and ether. Benzocaine is used in many products, such as cough drops, throat sprays, and topical pain relievers.
Mechanism of Action
Benzocaine works by blocking sodium channels, which are responsible for transmitting pain signals to the brain. By blocking these channels, benzocaine prevents the transmission of pain signals, resulting in numbness and pain relief.
Biochemical and physiological effects:
Benzocaine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cholinesterase and acetylcholinesterase. It has also been shown to have antioxidant properties, which may be beneficial in treating certain diseases.
Advantages and Limitations for Lab Experiments
Benzocaine has several advantages for use in lab experiments. It is a relatively safe and effective local anesthetic that is widely available. However, it does have some limitations. It can only be used on the skin or mucous membranes and cannot be used in internal organs or tissues. It also has a short duration of action, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on benzocaine. One area of research is the development of new formulations that can increase the duration of action and improve the efficacy of the drug. Another area of research is the study of the mechanisms of action of benzocaine and its effects on different types of cells and tissues. Finally, there is a need for more research on the safety and toxicity of benzocaine, particularly with long-term use.
Scientific Research Applications
Benzocaine is widely used in scientific research as a local anesthetic. It is used to numb the skin or mucous membranes, allowing researchers to perform procedures without causing pain or discomfort. Benzocaine is also used in neuroscience research to study the mechanisms of pain and sensory perception.
properties
IUPAC Name |
N-benzyl-2-methyl-N-propan-2-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO/c1-14(2)19(13-16-10-5-4-6-11-16)18(20)17-12-8-7-9-15(17)3/h4-12,14H,13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPYFJNMWGVMWNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N(CC2=CC=CC=C2)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.